![molecular formula C21H28N6 B5654198 1-(6-ethyl-2-methylpyrimidin-4-yl)-N-[(6-methylimidazo[1,2-a]pyridin-2-yl)methyl]piperidin-4-amine](/img/structure/B5654198.png)
1-(6-ethyl-2-methylpyrimidin-4-yl)-N-[(6-methylimidazo[1,2-a]pyridin-2-yl)methyl]piperidin-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules involving pyrimidine and imidazo[1,2-a]pyridine units often involves multi-step reactions, including nucleophilic substitution, condensation, and cyclization steps. For instance, compounds with structural similarities are synthesized through reactions involving starting materials such as 2-aminopyridines and ethyl glyoxalate, employing conditions that facilitate the formation of desired frameworks (Ghandi et al., 2017).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by their heterocyclic cores, which often include pyrimidine and imidazole rings. These structures are key to their chemical behavior and interactions. For example, the nonplanarity of pyrimidine rings, as observed in some derivatives, influences their hydrogen bonding and molecular stacking behaviors (Trilleras et al., 2008).
Chemical Reactions and Properties
Chemical reactions involving such compounds can include nucleophilic substitutions, where the reactivity is influenced by the electronic nature of the pyrimidine and imidazole rings. The presence of these heterocycles allows for a variety of chemical transformations, leading to diverse derivatives with potential biological activities (Amr et al., 2009).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystallinity, are closely related to their molecular structures. For example, the introduction of substituents on the pyrimidine ring can significantly alter these properties, influencing their behavior in chemical syntheses and potential applications.
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are determined by the structural features of the compound. The presence of electron-donating or withdrawing groups on the pyrimidine and imidazole rings can affect their nucleophilicity and electrophilicity, impacting a range of chemical reactions. Studies on related compounds demonstrate the influence of these groups on their biological activities and interactions with biological targets (Wagman et al., 2017).
properties
IUPAC Name |
1-(6-ethyl-2-methylpyrimidin-4-yl)-N-[(6-methylimidazo[1,2-a]pyridin-2-yl)methyl]piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N6/c1-4-17-11-21(24-16(3)23-17)26-9-7-18(8-10-26)22-12-19-14-27-13-15(2)5-6-20(27)25-19/h5-6,11,13-14,18,22H,4,7-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDWMQQSQHPNJPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC(=N1)C)N2CCC(CC2)NCC3=CN4C=C(C=CC4=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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